Cas no 1398066-16-4 (Thiophanate Ethyl-d10)

• Product Name: Thiophanate Ethyl-d10
• CAS No: 1398066-16-4
• MF: C₁₄H₁₈N₄O₄S₂
• MW: 370.447120189667
• CID: 1066434
• PubChem ID: 131668492
• Update Time: 2024-11-05

Thiophanate Ethyl-d10 Chemical and Physical Properties

Names and Identifiers

• Thiophanate-d10?(O,O-diethyl-d10)
• Thiophanate Ethyl-d10
• YFNCATAIYKQPOO-MWUKXHIBSA-N
• Thiophanat-ethyl-d10
• 1398066-16-4
• CS-0626254
• 1,1,2,2,2-pentadeuterioethyl N-[[2-(1,1,2,2,2-pentadeuterioethoxycarbonylcarbamothioylamino)phenyl]carbamothioyl]carbamate
• HY-W414878S
• ThiophanateEthyl-d10
• F93295
• DA-68157

• Inchi： 1S/C14H18N4O4S2/c1-3-21-13(19)17-11(23)15-9-7-5-6-8-10(9)16-12(24)18-14(20)22-4-2/h5-8H,3-4H2,1-2H3,(H2,15,17,19,23)(H2,16,18,20,24)
• InChI Key： YFNCATAIYKQPOO-UHFFFAOYSA-N
• SMILES： N(C1C=CC=CC=1NC(=S)NC(=O)OC([H])([H])C([H])([H])[H])C(=S)NC(=O)OC([H])([H])C([H])([H])[H]

Computed Properties

• Exact Mass: 380.13971487g/mol
• Monoisotopic Mass: 380.13971487g/mol
• Isotope Atom Count: 10
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 434
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 165Ų